Cas no 2172189-26-1 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid)
4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid
- 4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid
- 2172189-26-1
- EN300-1519720
-
- Inchi: 1S/C28H34N2O5/c1-2-19(13-14-25(31)32)30-26(33)28(15-7-8-16-28)18-29-27(34)35-17-24-22-11-5-3-9-20(22)21-10-4-6-12-23(21)24/h3-6,9-12,19,24H,2,7-8,13-18H2,1H3,(H,29,34)(H,30,33)(H,31,32)
- InChI Key: YZMVEHLQGYIEKO-UHFFFAOYSA-N
- SMILES: O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NC(CC)CCC(=O)O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 728
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519720-0.05g |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1519720-0.1g |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1519720-0.25g |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1519720-0.5g |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1519720-1.0g |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1519720-2.5g |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1519720-5.0g |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1519720-10.0g |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1519720-50mg |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1519720-100mg |
4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentyl}formamido)hexanoic acid |
2172189-26-1 | 100mg |
$2963.0 | 2023-09-27 |
4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid
Comprehensive Overview of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid (CAS No. 2172189-26-1)
4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid (CAS No. 2172189-26-1) is a specialized organic compound widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently seek this compound for its role in creating custom peptides, drug delivery systems, and biomaterials. The growing demand for precision medicine and targeted therapies has further highlighted its importance in modern biochemical research.
The compound’s CAS No. 2172189-26-1 is often searched in conjunction with terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "linker molecules for bioconjugation". These keywords reflect its critical applications in proteomics and drug discovery. Recent advancements in AI-driven molecular design have also spurred interest in such compounds, as they enable the rapid development of novel therapeutics and diagnostic tools. Additionally, its compatibility with automated peptide synthesizers aligns with the trend toward high-throughput screening in biopharmaceutical labs.
From a structural perspective, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid combines a cyclopentyl backbone with a hexanoic acid tail, offering flexibility in molecular interactions. This design is particularly advantageous for creating stable peptide conjugates, a topic frequently explored in academic papers and patent filings. The compound’s Fmoc group ensures selective deprotection under mild conditions, a feature highly valued in green chemistry initiatives.
In the context of SEO optimization, users often inquire about "synthesis protocols for Fmoc-amino acid derivatives" or "applications of CAS 2172189-26-1 in cancer research". Addressing these queries, this compound has demonstrated potential in antibody-drug conjugates (ADCs), a hot topic in oncology. Its carboxylic acid terminus allows for facile crosslinking with biomolecules, making it a staple in immunoassay development and biosensor engineering.
Furthermore, the rise of personalized medicine has increased scrutiny on reagent purity and batch consistency, both of which are critical for 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid. Suppliers emphasizing HPLC-validated purity and GMP-grade production often rank higher in search results, reflecting market priorities. Discussions on sustainability also intersect with this compound, as labs seek eco-friendly alternatives to traditional peptide modification techniques.
In summary, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid (CAS No. 2172189-26-1) bridges cutting-edge research and industrial applications, driven by its versatility in bioconjugation and alignment with trends like AI-aided drug design and sustainable chemistry. Its prominence in scientific literature and commercial catalogs ensures continued relevance in the evolving landscape of life sciences.
2172189-26-1 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentyl}formamido)hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)